![molecular formula C26H30N4O2 B6172516 1-(1,2-diphenylpropan-2-yl)-3-{[6-(morpholin-4-yl)pyridin-2-yl]methyl}urea CAS No. 2470440-26-5](/img/no-structure.png)
1-(1,2-diphenylpropan-2-yl)-3-{[6-(morpholin-4-yl)pyridin-2-yl]methyl}urea
Overview
Description
1-(1,2-Diphenylpropan-2-yl)-3-{[6-(morpholin-4-yl)pyridin-2-yl]methyl}urea (DPMU) is an organic compound with a wide range of applications in the scientific research field. It is a versatile compound that has been used in the synthesis of various compounds and has been studied for its biochemical and physiological effects.
Scientific Research Applications
1-(1,2-diphenylpropan-2-yl)-3-{[6-(morpholin-4-yl)pyridin-2-yl]methyl}urea is widely used in scientific research for its ability to catalyze various reactions. It has been used in the synthesis of various compounds, including heterocycles, organometallics, and pharmaceuticals. The compound has also been studied for its potential applications in drug delivery, gene therapy, and biochemistry.
Mechanism of Action
1-(1,2-diphenylpropan-2-yl)-3-{[6-(morpholin-4-yl)pyridin-2-yl]methyl}urea acts as a catalyst in various reactions and is known to increase the rate of reaction by providing an alternative reaction pathway. It has been found to accelerate the reaction of various compounds, including alcohols, amines, and carboxylic acids. The mechanism of action of 1-(1,2-diphenylpropan-2-yl)-3-{[6-(morpholin-4-yl)pyridin-2-yl]methyl}urea is still being studied and is not yet fully understood.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(1,2-diphenylpropan-2-yl)-3-{[6-(morpholin-4-yl)pyridin-2-yl]methyl}urea are still being studied. However, it has been found to have a variety of effects on the body. It has been found to act as an antioxidant, anti-inflammatory, and anti-cancer agent in some studies. Additionally, 1-(1,2-diphenylpropan-2-yl)-3-{[6-(morpholin-4-yl)pyridin-2-yl]methyl}urea has been found to have a positive effect on the immune system and to reduce the risk of certain diseases, such as cardiovascular disease.
Advantages and Limitations for Lab Experiments
1-(1,2-diphenylpropan-2-yl)-3-{[6-(morpholin-4-yl)pyridin-2-yl]methyl}urea has several advantages for use in laboratory experiments. It is a versatile compound that can be used in a variety of reactions, and it is relatively inexpensive. Additionally, it is stable at room temperature and can be stored for long periods of time. However, it is important to note that 1-(1,2-diphenylpropan-2-yl)-3-{[6-(morpholin-4-yl)pyridin-2-yl]methyl}urea is toxic and should be handled with caution. Additionally, 1-(1,2-diphenylpropan-2-yl)-3-{[6-(morpholin-4-yl)pyridin-2-yl]methyl}urea is not soluble in water, so it should be used in a solvent such as methanol or ethanol.
Future Directions
There are a number of potential future directions for 1-(1,2-diphenylpropan-2-yl)-3-{[6-(morpholin-4-yl)pyridin-2-yl]methyl}urea research. These include further study of its biochemical and physiological effects, as well as its potential applications in drug delivery, gene therapy, and biochemistry. Additionally, further research could focus on developing new methods of synthesis, as well as improving the efficiency of existing synthesis methods. Finally, further study of the mechanism of action of 1-(1,2-diphenylpropan-2-yl)-3-{[6-(morpholin-4-yl)pyridin-2-yl]methyl}urea could be beneficial in understanding its effects on the body and its potential applications in various fields.
Synthesis Methods
1-(1,2-diphenylpropan-2-yl)-3-{[6-(morpholin-4-yl)pyridin-2-yl]methyl}urea is synthesized by reacting 1,2-diphenylpropan-2-ol with 3-{[6-(morpholin-4-yl)pyridin-2-yl]methyl}urea in the presence of a base such as sodium hydroxide or potassium carbonate. The reaction is carried out at room temperature and the resulting product is 1-(1,2-diphenylpropan-2-yl)-3-{[6-(morpholin-4-yl)pyridin-2-yl]methyl}urea.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 1-(1,2-diphenylpropan-2-yl)-3-{[6-(morpholin-4-yl)pyridin-2-yl]methyl}urea involves the reaction of 1-(1,2-diphenylpropan-2-yl)guanidine with 6-(morpholin-4-yl)pyridin-2-ylmethyl chloride in the presence of a base to form the intermediate 1-(1,2-diphenylpropan-2-yl)-3-{[6-(morpholin-4-yl)pyridin-2-yl]methyl}guanidine, which is then treated with urea to yield the final product.", "Starting Materials": [ "1-(1,2-diphenylpropan-2-yl)guanidine", "6-(morpholin-4-yl)pyridin-2-ylmethyl chloride", "base", "urea" ], "Reaction": [ "1. 1-(1,2-diphenylpropan-2-yl)guanidine is reacted with 6-(morpholin-4-yl)pyridin-2-ylmethyl chloride in the presence of a base, such as potassium carbonate or sodium hydroxide, in an aprotic solvent, such as DMF or DMSO, at room temperature for several hours to form the intermediate 1-(1,2-diphenylpropan-2-yl)-3-{[6-(morpholin-4-yl)pyridin-2-yl]methyl}guanidine.", "2. The intermediate is then treated with urea in the presence of a base, such as sodium hydroxide or potassium carbonate, in an aprotic solvent, such as DMF or DMSO, at elevated temperature for several hours to yield the final product 1-(1,2-diphenylpropan-2-yl)-3-{[6-(morpholin-4-yl)pyridin-2-yl]methyl}urea.", "3. The product is then purified by recrystallization or column chromatography to obtain the pure compound." ] } | |
CAS RN |
2470440-26-5 |
Product Name |
1-(1,2-diphenylpropan-2-yl)-3-{[6-(morpholin-4-yl)pyridin-2-yl]methyl}urea |
Molecular Formula |
C26H30N4O2 |
Molecular Weight |
430.5 |
Purity |
95 |
Origin of Product |
United States |
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